Cas no 866150-36-9 (N-4-(tert-Butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide)

• Product Name: N-4-(tert-Butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide
• CAS No: 866150-36-9
• MF: C₁₃H₁₅ClN₂O₂S₂
• MW: 330.853399515152
• CID: 4662999
• Update Time: 2025-06-22

N-4-(tert-Butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(tert-butyl)-1,3-thiazol-2-yl]-3-chlorobenzenesulfonamide
• Benzenesulfonamide, 3-chloro-N-[4-(1,1-dimethylethyl)-2-thiazolyl]-
• N-4-(tert-Butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide

• Inchi： 1S/C13H15ClN2O2S2/c1-13(2,3)11-8-19-12(15-11)16-20(17,18)10-6-4-5-9(14)7-10/h4-8H,1-3H3,(H,15,16)
• InChI Key： IHYMPPITTSFBJV-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC(C(C)(C)C)=CS2)(=O)=O)=CC=CC(Cl)=C1

Additional information on N-4-(tert-Butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide

Professional Introduction to N-4-(tert-Butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide (CAS No. 866150-36-9)

N-4-(tert-Butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide, with the CAS number 866150-36-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a thiazole ring and a chlorobenzene moiety, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The synthesis of N-4-(tert-butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the tert-butyl group at the 4-position of the thiazole ring enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems. Additionally, the chloro substituent on the benzenesulfonamide part of the structure may play a role in modulating the compound's interactions with biological targets.

In recent years, there has been growing interest in sulfonamide derivatives as potential therapeutic agents. These compounds have shown promise in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer activities. The thiazole ring is particularly noteworthy, as it is a common scaffold in biologically active molecules and has been extensively studied for its pharmacological properties. The combination of these structural elements in N-4-(tert-butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide makes it a compelling candidate for further investigation.

One of the most exciting aspects of this compound is its potential in drug discovery. Researchers have been exploring sulfonamide derivatives as inhibitors of enzymes and receptors involved in disease pathways. For instance, studies have indicated that certain sulfonamides can interact with bacterial enzymes that are essential for their survival, making them effective against bacterial infections. The presence of both the thiazole and chlorobenzene moieties in N-4-(tert-butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide suggests that it may exhibit similar inhibitory effects on target enzymes.

The tert-butyl group at the 4-position of the thiazole ring is particularly interesting from a structural perspective. This group can influence the compound's solubility and metabolic stability, which are critical factors in drug development. By enhancing lipophilicity, the tert-butyl group may improve the compound's ability to cross biological membranes, thereby increasing its bioavailability. Additionally, this group can provide steric hindrance that may prevent unwanted interactions with non-target molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before they are synthesized. Virtual screening techniques have been used to identify potential hits from large libraries of compounds, including derivatives like N-4-(tert-butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide. These methods have significantly accelerated the drug discovery process by allowing researchers to focus on the most promising candidates.

In vitro studies have begun to reveal the pharmacological profile of N-4-(tert-butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide. Initial experiments have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Furthermore, preliminary data indicate that it may interact with human enzymes at low micromolar concentrations, indicating possible therapeutic applications in other disease areas.

The benzenesulfonamide moiety is another key feature of this compound that warrants further investigation. Sulfonamides are known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity. The chloro substituent on the benzenesulfonamide part may further modulate these interactions by introducing additional polarizability into the molecule. This could lead to improved binding to biological targets and potentially enhanced therapeutic effects.

The synthesis and characterization of N-4-(tert-butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide represent an important step forward in pharmaceutical research. As our understanding of molecular structure-function relationships continues to evolve, compounds like this one will play a crucial role in developing new treatments for various diseases. The unique combination of structural features makes it a valuable tool for researchers exploring novel therapeutic strategies.

In conclusion, N-4-(tert-butyl)-1,3-thiazol-2-yl-3-chlorobenzenesulfonamide (CAS No. 866150-36-9) is a promising sulfonamide derivative with significant potential in pharmaceutical applications. Its structural features, including the presence of a thiazole ring and a chlorobenzene moiety, contribute to its unique chemical properties and biological activities. Further research is warranted to fully elucidate its pharmacological profile and explore its potential as a therapeutic agent.